Cas no 2228949-13-9 (tert-butyl N-(4-{1-(aminooxy)methylcyclopropyl}-3-hydroxyphenyl)carbamate)

Tert-butyl N-(4-{1-(aminooxy)methylcyclopropyl}-3-hydroxyphenyl)carbamate is a specialized carbamate derivative featuring a cyclopropyl and aminooxy functional group. Its structural design combines a tert-butyl carbamate protecting group with a hydroxyl-substituted aromatic ring, enhancing stability while retaining reactivity for further functionalization. The presence of the aminooxy moiety allows for selective conjugation with carbonyl compounds, making it valuable in bioconjugation and linker chemistry applications. The cyclopropyl group contributes to steric control, improving selectivity in synthetic pathways. This compound is particularly useful in medicinal chemistry and peptide synthesis, where controlled reactivity and stability under mild conditions are essential. Its well-defined structure ensures reproducibility in research and industrial applications.
tert-butyl N-(4-{1-(aminooxy)methylcyclopropyl}-3-hydroxyphenyl)carbamate structure
2228949-13-9 structure
Product Name:tert-butyl N-(4-{1-(aminooxy)methylcyclopropyl}-3-hydroxyphenyl)carbamate
CAS No:2228949-13-9
MF:C15H22N2O4
MW:294.346184253693
CID:6599563
PubChem ID:165672549
Update Time:2025-11-06

tert-butyl N-(4-{1-(aminooxy)methylcyclopropyl}-3-hydroxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-(4-{1-(aminooxy)methylcyclopropyl}-3-hydroxyphenyl)carbamate
    • tert-butyl N-(4-{1-[(aminooxy)methyl]cyclopropyl}-3-hydroxyphenyl)carbamate
    • EN300-1903644
    • 2228949-13-9
    • Inchi: 1S/C15H22N2O4/c1-14(2,3)21-13(19)17-10-4-5-11(12(18)8-10)15(6-7-15)9-20-16/h4-5,8,18H,6-7,9,16H2,1-3H3,(H,17,19)
    • InChI Key: NRISSOHDIXVZNY-UHFFFAOYSA-N
    • SMILES: O(CC1(C2C=CC(=CC=2O)NC(=O)OC(C)(C)C)CC1)N

Computed Properties

  • Exact Mass: 294.15795719g/mol
  • Monoisotopic Mass: 294.15795719g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 93.8Ų

tert-butyl N-(4-{1-(aminooxy)methylcyclopropyl}-3-hydroxyphenyl)carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1903644-0.05g
tert-butyl N-(4-{1-[(aminooxy)methyl]cyclopropyl}-3-hydroxyphenyl)carbamate
2228949-13-9
0.05g
$1393.0 2023-09-18
Enamine
EN300-1903644-0.1g
tert-butyl N-(4-{1-[(aminooxy)methyl]cyclopropyl}-3-hydroxyphenyl)carbamate
2228949-13-9
0.1g
$1459.0 2023-09-18
Enamine
EN300-1903644-0.25g
tert-butyl N-(4-{1-[(aminooxy)methyl]cyclopropyl}-3-hydroxyphenyl)carbamate
2228949-13-9
0.25g
$1525.0 2023-09-18
Enamine
EN300-1903644-0.5g
tert-butyl N-(4-{1-[(aminooxy)methyl]cyclopropyl}-3-hydroxyphenyl)carbamate
2228949-13-9
0.5g
$1591.0 2023-09-18
Enamine
EN300-1903644-1.0g
tert-butyl N-(4-{1-[(aminooxy)methyl]cyclopropyl}-3-hydroxyphenyl)carbamate
2228949-13-9
1g
$1658.0 2023-06-01
Enamine
EN300-1903644-2.5g
tert-butyl N-(4-{1-[(aminooxy)methyl]cyclopropyl}-3-hydroxyphenyl)carbamate
2228949-13-9
2.5g
$3249.0 2023-09-18
Enamine
EN300-1903644-5.0g
tert-butyl N-(4-{1-[(aminooxy)methyl]cyclopropyl}-3-hydroxyphenyl)carbamate
2228949-13-9
5g
$4806.0 2023-06-01
Enamine
EN300-1903644-10.0g
tert-butyl N-(4-{1-[(aminooxy)methyl]cyclopropyl}-3-hydroxyphenyl)carbamate
2228949-13-9
10g
$7128.0 2023-06-01
Enamine
EN300-1903644-1g
tert-butyl N-(4-{1-[(aminooxy)methyl]cyclopropyl}-3-hydroxyphenyl)carbamate
2228949-13-9
1g
$1658.0 2023-09-18
Enamine
EN300-1903644-5g
tert-butyl N-(4-{1-[(aminooxy)methyl]cyclopropyl}-3-hydroxyphenyl)carbamate
2228949-13-9
5g
$4806.0 2023-09-18

tert-butyl N-(4-{1-(aminooxy)methylcyclopropyl}-3-hydroxyphenyl)carbamate Related Literature

Additional information on tert-butyl N-(4-{1-(aminooxy)methylcyclopropyl}-3-hydroxyphenyl)carbamate

Recent Advances in the Study of tert-butyl N-(4-{1-(aminooxy)methylcyclopropyl}-3-hydroxyphenyl)carbamate (CAS: 2228949-13-9)

The compound tert-butyl N-(4-{1-(aminooxy)methylcyclopropyl}-3-hydroxyphenyl)carbamate (CAS: 2228949-13-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and aminooxy functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a precursor for novel drug candidates.

One of the key areas of research involves the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. The researchers emphasized the importance of the tert-butyl carbamate group in enhancing the stability of the compound under physiological conditions, which is critical for its potential use in drug development.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits significant inhibitory effects on specific enzyme targets involved in inflammatory pathways. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported that tert-butyl N-(4-{1-(aminooxy)methylcyclopropyl}-3-hydroxyphenyl)carbamate acts as a potent inhibitor of myeloperoxidase (MPO), an enzyme implicated in chronic inflammatory diseases such as atherosclerosis and rheumatoid arthritis. The study highlighted the compound's ability to modulate oxidative stress responses, suggesting its potential as a therapeutic agent for inflammatory disorders.

Further investigations have explored the compound's role in targeted drug delivery systems. A recent publication in Advanced Drug Delivery Reviews (2024) discussed the incorporation of this molecule into prodrug designs, leveraging its aminooxy group for site-specific release of active pharmaceutical ingredients. This approach could enhance the precision and efficacy of treatments for conditions such as cancer and autoimmune diseases, minimizing off-target effects.

Despite these promising findings, challenges remain in the clinical translation of this compound. Pharmacokinetic studies, as reported in a 2024 issue of Drug Metabolism and Disposition, indicate that while the compound exhibits favorable absorption and distribution profiles, its metabolism in the liver requires further optimization to reduce potential toxicity. Researchers are currently exploring structural modifications to address these limitations while preserving the compound's therapeutic benefits.

In conclusion, tert-butyl N-(4-{1-(aminooxy)methylcyclopropyl}-3-hydroxyphenyl)carbamate (CAS: 2228949-13-9) represents a versatile and promising candidate in the field of medicinal chemistry. Ongoing research continues to uncover its potential applications, from anti-inflammatory therapies to targeted drug delivery systems. Future studies will likely focus on refining its pharmacokinetic properties and advancing it through preclinical and clinical trials to fully realize its therapeutic potential.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.